Cas no 138760-36-8 (2-(Hydroxymethyl)-1,3-oxathiolan-5-one)
138760-36-8 structure
Product Name:2-(Hydroxymethyl)-1,3-oxathiolan-5-one
CAS No:138760-36-8
MF:C4H6O3S
MW:134.153640270233
CID:2773443
PubChem ID:15168212
Update Time:2025-04-21
2-(Hydroxymethyl)-1,3-oxathiolan-5-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(Hydroxymethyl)-1,3-oxathiolan-5-one
- DTXSID80569463
- SCHEMBL1841161
- 138760-36-8
-
- Inchi： 1S/C4H6O3S/c5-1-4-7-3(6)2-8-4/h4-5H,1-2H2
- InChI Key： RRHCTVYNFRNAOZ-UHFFFAOYSA-N
- SMILES： S1CC(=O)OC1CO
Computed Properties
- Exact Mass: 134.00376522g/mol
- Monoisotopic Mass: 134.00376522g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 71.8Ų
2-(Hydroxymethyl)-1,3-oxathiolan-5-one Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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